Cas no 82093-20-7 (2-Vinyl-2H-pyran-4(3H)-one)

• Product Name: 2-Vinyl-2H-pyran-4(3H)-one
• CAS No: 82093-20-7
• MF: C₇H₈O₂
• MW: 124.137222290039
• CID: 1093121
• PubChem ID: 12789095
• Update Time: 2025-04-24

2-Vinyl-2H-pyran-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 2-Vinyl-2H-pyran-4(3H)-one
• 2-ethenyl-2,3-dihydropyran-4-one
• 2-vinyl-2,3-dihydro-pyran-4-one
• 2-ethenyl-3,4-dihydro-2H-pyran-4-one
• 82093-20-7
• A922692
• 2-vinyl-2,3-dihydro-4H-pyran-4-one

• Inchi： 1S/C7H8O2/c1-2-7-5-6(8)3-4-9-7/h2-4,7H,1,5H2
• InChI Key： UJIIBZRKGQNPSF-UHFFFAOYSA-N
• SMILES： O1C=CC(CC1C=C)=O

Computed Properties

• Exact Mass: 124.052429494g/mol
• Monoisotopic Mass: 124.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 26.3Ų

2-Vinyl-2H-pyran-4(3H)-one Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 2-Vinyl-2H-pyran-4(3H)-one

Introduction to 2-Vinyl-2H-pyran-4(3H)-one (CAS No. 82093-20-7)

2-Vinyl-2H-pyran-4(3H)-one, also known by its CAS registry number CAS No. 82093-20-7, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and specialty chemicals. This compound belongs to the class of pyran derivatives, which are cyclic ketones with a six-membered ring structure. The presence of a vinyl group (-CH₂CH₂) attached to the pyran ring introduces unique chemical properties, making it a valuable intermediate in organic synthesis.

The molecular structure of 2-Vinyl-2H-pyran-4(3H)-one consists of a pyran ring with a ketone group at position 4 and a vinyl substituent at position 2. This configuration allows for various reaction pathways, including nucleophilic additions, cycloadditions, and condensations. Recent studies have highlighted its potential as a building block for constructing bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents.

One of the most notable advancements in the study of 2-Vinyl-2H-pyran-4(3H)-one involves its role in medicinal chemistry. Researchers have explored its ability to form bioisosteres, which are structural analogs that mimic the biological activity of natural compounds. This property has led to the design of novel drug candidates with improved pharmacokinetic profiles and reduced toxicity.

In the field of agrochemistry, 2-Vinyl-2H-pyran-4(3H)-one has been investigated as a precursor for fungicides and herbicides. Its ability to undergo Michael addition reactions has made it a key intermediate in the synthesis of agricultural chemicals with enhanced efficacy against plant pathogens.

The synthesis of 2-Vinyl-2H-pyran-4(3H)-one typically involves multi-step processes, including oxidation reactions and cyclizations. Recent breakthroughs in catalytic methods have enabled more efficient and environmentally friendly production routes, aligning with the growing demand for sustainable chemical manufacturing.

In conclusion, 2-Vinyl-2H-pyran-4(3H)-one (CAS No. 82093-20-7) is a pivotal compound in modern organic chemistry, offering diverse applications across multiple industries. Its structural versatility and reactivity continue to inspire innovative research, positioning it as a cornerstone in the development of advanced chemical products.